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Compound of Interest

Compound Name: D-[2-13C]Threose

Cat. No.: B584009 Get Quote

This document provides immediate, essential guidance for the safe handling and disposal of D-
[2-13C]Threose, a non-radioactive, stable isotope-labeled sugar. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations.

Chemical and Isotopic Profile
D-[2-13C]Threose is D-Threose with a stable carbon-13 isotope at the second carbon position.

The carbon-13 isotope is non-radioactive, meaning D-[2-13C]Threose does not present a

radiological hazard.[1][2] The chemical and physical properties are essentially identical to those

of unlabeled D-Threose. Safety precautions should be based on the handling of the parent

compound, which is generally considered non-hazardous.
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Property Data Reference

Chemical Name D-[2-13C]Threose

CAS Number
95-43-2 (for unlabeled D-

Threose)
[3][4]

Molecular Formula C₃¹³CH₈O₄

Appearance
Off-white to light yellow

solid/syrup
[4][5]

Hazard Classification
Not classified as a hazardous

substance

Personal Protective Equipment (PPE)
Standard laboratory PPE is recommended to minimize exposure and ensure good laboratory

practice when handling D-[2-13C]Threose in solid or solution form.

Equipment Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from accidental

splashes or airborne

dust/powder.[5]

Hand Protection Nitrile or latex gloves.
Prevents direct skin contact

with the chemical.[5][6]

Body Protection Standard laboratory coat.
Protects clothing and skin from

spills.[6]

Respiratory Protection

Generally not required if

handled in a well-ventilated

area. Use a NIOSH/MSHA

approved respirator if dust is

generated and ventilation is

inadequate.[5]

Prevents inhalation of fine

powder, especially during

weighing or transfer.[5]
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Operational Plan: Handling and Use
Follow these steps to ensure the safe handling of D-[2-13C]Threose from receipt to

experimental use.

Preparation and Inspection:

Before starting, ensure the work area is clean and uncluttered.

Confirm that a safety shower and eyewash station are accessible.[5]

Inspect the container for any damage or leaks upon receipt.

Weighing and Aliquoting (Solid Form):

Conduct weighing operations in a chemical fume hood or on a bench in a well-ventilated

area to minimize inhalation of any fine powder.

Use a spatula to carefully transfer the desired amount of the compound to a tared

container.

Avoid creating dust.[5][7] Close the primary container tightly after use.

Solution Preparation:

Add the solvent to the weighed D-[2-13C]Threose slowly to avoid splashing.

If necessary, use gentle agitation (e.g., vortexing or sonication) to fully dissolve the

compound.

Storage:

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place,

as recommended by the supplier.[4][7]

Experimental Workflow Diagram
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Caption: Workflow for handling D-[2-13C]Threose from preparation to use.
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Disposal Plan
As a non-hazardous substance, D-[2-13C]Threose does not typically require special disposal

procedures. However, always adhere to local, state, and federal regulations.

Waste Type Disposal Procedure

Unused Solid Compound
Dispose of in the designated solid chemical

waste container. Do not discard in general trash.

Solutions

Dilute aqueous solutions can often be disposed

of down the drain with copious amounts of

water, but this depends on institutional

guidelines.[6] Check with your institution's

Environmental Health & Safety (EHS) office.

Solutions containing hazardous solvents must

be disposed of in the appropriate liquid

hazardous waste container.

Contaminated Materials

Gloves, weighing papers, and other disposable

materials contaminated with the compound

should be placed in a sealed bag and discarded

in the solid chemical waste stream.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cambridge Isotope Laboratories, Inc. â�� Stable Isotopes [isotope.com]

2. youtube.com [youtube.com]

3. SDS of D-Threose, Safety Data Sheets, CAS 95-43-2 - chemBlink [chemblink.com]

4. D-(-)-THREOSE price,buy D-(-)-THREOSE - chemicalbook [chemicalbook.com]

5. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b584009?utm_src=pdf-body
https://allinonehighschool.com/chemistry-with-lab-2018/
https://www.benchchem.com/product/b584009?utm_src=pdf-custom-synthesis
https://isotope.com/
https://www.youtube.com/watch?v=LcULXiXEVXc
https://www.chemblink.com/MSDS/95-43-2MSDS.htm
https://www.chemicalbook.com/price-india/D-THREOSE.htm
https://www.fishersci.com/store/msds?partNumber=AC309870250&productDescription=D-TREHALOSE+ANHYDROUS+25G&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. allinonehighschool.com [allinonehighschool.com]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-[2-13C]Threose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584009#personal-protective-equipment-for-handling-
d-2-13c-threose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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